![molecular formula C8H17NO2S B6180831 [(1r,4r)-4-methylcyclohexyl]methanesulfonamide, trans CAS No. 2357231-02-6](/img/no-structure.png)
[(1r,4r)-4-methylcyclohexyl]methanesulfonamide, trans
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for [(1r,4r)-4-methylcyclohexyl]methanesulfonamide, trans involves the reaction of 4-methylcyclohexylmagnesium bromide with methanesulfonyl chloride, followed by purification and isolation of the desired product.", "Starting Materials": [ "4-methylcyclohexylmagnesium bromide", "methanesulfonyl chloride" ], "Reaction": [ "Add 4-methylcyclohexylmagnesium bromide dropwise to a solution of methanesulfonyl chloride in anhydrous ether at -78°C under nitrogen atmosphere.", "Stir the reaction mixture at -78°C for 2 hours.", "Allow the reaction mixture to warm up to room temperature and stir for an additional 2 hours.", "Quench the reaction mixture with saturated aqueous ammonium chloride solution.", "Extract the organic layer with diethyl ether.", "Wash the organic layer with water and brine.", "Dry the organic layer over anhydrous magnesium sulfate.", "Filter the organic layer and concentrate the solvent under reduced pressure.", "Purify the crude product by column chromatography using a suitable solvent system.", "Isolate the desired product as a white solid." ] } | |
2357231-02-6 | |
Molecular Formula |
C8H17NO2S |
Molecular Weight |
191.3 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.